Cas no 6543-83-5 (1H-Pyrido[3,4-b]indole-1-carboxylicacid, 2,3,4,9-tetrahydro-1-methyl-)
![1H-Pyrido[3,4-b]indole-1-carboxylicacid, 2,3,4,9-tetrahydro-1-methyl- structure](https://www.kuujia.com/scimg/cas/6543-83-5x500.png)
1H-Pyrido[3,4-b]indole-1-carboxylicacid, 2,3,4,9-tetrahydro-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrido[3,4-b]indole-1-carboxylicacid, 2,3,4,9-tetrahydro-1-methyl-
- 1-Methyl-2,3,4,9-tetrahydro-1H-beta-carboline-1-carboxylic acid
- 2,3,4,9-tetrahydro-1-methyl-1H-pyrido[3,4-b]indole-1-carboxylic acid
- 1-methyl-2,3,4,9-tetrahydropyrido[3,4-b]indole-1-carboxylic acid
- EINECS 229-459-7
- CNUNWGNKMNLSTM-UHFFFAOYSA-N
- 6543-83-5
- SCHEMBL9480993
- 1-METHYL-1H,2H,3H,4H,9H-PYRIDO[3,4-B]INDOLE-1-CARBOXYLIC ACID
- NSC 115069
- NSC-115069
- SR-01000505255-1
- NSC115069
- AKOS000274712
- NS00046919
- SR-01000505255
- 1-methyl 1,2,3,4-tetrahydro-beta-carboline-1-carboxylic acid
- 1-MTCCA
- 1-Methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-1-carboxylicacid
- MFCD00227839
- 1-Methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-1-carboxylic acid
- AKOS016037557
- CS-0319639
- DTXSID501158348
- ChemDiv2_004239
- 2,3,4,9-Tetrahydro-1-methyl-1H-pyrido(3,4-b)indole-1-carboxylic acid
- 1,2,3,4-tetrahydro-1-methyl-b-carboline-1-carboxylic acid
- CCG-21968
- EU-0013713
- 1-Methyl-2,3,4,9-tetrahydro-1H-beta-carboline-1-carboxylic acid, AldrichCPR
- IDI1_002954
- HMS1381A15
- 1,2,3,4-Tetrahydro-1-methyl-beta-carboline-1-carboxylic acid
-
- MDL: MFCD00227839
- Inchi: InChI=1S/C13H14N2O2/c1-13(12(16)17)11-9(6-7-14-13)8-4-2-3-5-10(8)15-11/h2-5,14-15H,6-7H2,1H3,(H,16,17)
- InChI Key: CNUNWGNKMNLSTM-UHFFFAOYSA-N
- SMILES: CC1(C2=C(CCN1)C3=CC=CC=C3N2)C(=O)O
Computed Properties
- Exact Mass: 230.10600
- Monoisotopic Mass: 230.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 72.5Ų
Experimental Properties
- Density: 1.312
- Boiling Point: 474°C at 760 mmHg
- Flash Point: 240.5°C
- Refractive Index: 1.66
- PSA: 65.12000
- LogP: 1.94220
1H-Pyrido[3,4-b]indole-1-carboxylicacid, 2,3,4,9-tetrahydro-1-methyl- Security Information
- HazardClass:IRRITANT
1H-Pyrido[3,4-b]indole-1-carboxylicacid, 2,3,4,9-tetrahydro-1-methyl- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrido[3,4-b]indole-1-carboxylicacid, 2,3,4,9-tetrahydro-1-methyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1250508-5mg |
2,3,4,9-tetrahydro-1-methyl-1H-pyrido[3,4-b]indole-1-carboxylic acid |
6543-83-5 | 98%(HPLC) | 5mg |
$195 | 2024-06-06 | |
OTAVAchemicals | 7213780045-250MG |
1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylic acid |
6543-83-5 | 95% | 250MG |
$200 | 2023-07-09 | |
OTAVAchemicals | 7213780045-500MG |
1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylic acid |
6543-83-5 | 95% | 500MG |
$250 | 2023-07-09 | |
OTAVAchemicals | 7213780045-100MG |
1-methyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-1-carboxylic acid |
6543-83-5 | 95% | 100MG |
$175 | 2023-07-09 | |
A2B Chem LLC | AG80243-250mg |
1-Methyl-2,3,4,9-tetrahydro-1h-beta-carboline-1-carboxylic acid |
6543-83-5 | 98% | 250mg |
$423.00 | 2024-04-19 | |
A2B Chem LLC | AG80243-100mg |
1-Methyl-2,3,4,9-tetrahydro-1h-beta-carboline-1-carboxylic acid |
6543-83-5 | 98% | 100mg |
$228.00 | 2024-04-19 | |
A2B Chem LLC | AG80243-25mg |
1-Methyl-2,3,4,9-tetrahydro-1h-beta-carboline-1-carboxylic acid |
6543-83-5 | 98%(HPLC) | 25mg |
$162.00 | 2024-04-19 | |
eNovation Chemicals LLC | Y1250508-500mg |
2,3,4,9-tetrahydro-1-methyl-1H-pyrido[3,4-b]indole-1-carboxylic acid |
6543-83-5 | 98%(HPLC) | 500mg |
$190 | 2025-03-11 | |
eNovation Chemicals LLC | Y1250508-5mg |
2,3,4,9-tetrahydro-1-methyl-1H-pyrido[3,4-b]indole-1-carboxylic acid |
6543-83-5 | 98%(HPLC) | 5mg |
$195 | 2025-02-25 | |
eNovation Chemicals LLC | Y1250508-25mg |
2,3,4,9-tetrahydro-1-methyl-1H-pyrido[3,4-b]indole-1-carboxylic acid |
6543-83-5 | 98%(HPLC) | 25mg |
$285 | 2025-02-25 |
1H-Pyrido[3,4-b]indole-1-carboxylicacid, 2,3,4,9-tetrahydro-1-methyl- Related Literature
-
Jing Xu,Chunrui Wang,Yao Zhang,Xu Liu,Xiaoyun Liu,Shenyang Huang,Xiaoshuang Chen CrystEngComm, 2013,15, 764-768
-
Zak E. Hughes,Tiffany R. Walsh J. Mater. Chem. B, 2015,3, 3211-3221
-
3. Triphenylphosphine oxide-catalyzed stereoselective poly- and dibromination of unsaturated compounds†Tian-Yang Yu,Yao Wang,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 7817-7820
-
Niklas Helle,Tim Raeker,Juergen Grotemeyer Phys. Chem. Chem. Phys., 2022,24, 2412-2423
-
Miguel A. C. Teixeira,Steve Arscott,Simon J. Cox Soft Matter, 2018,14, 5369-5382
Additional information on 1H-Pyrido[3,4-b]indole-1-carboxylicacid, 2,3,4,9-tetrahydro-1-methyl-
Comprehensive Overview of 1H-Pyrido[3,4-b]indole-1-carboxylicacid, 2,3,4,9-tetrahydro-1-methyl- (CAS No. 6543-83-5)
The compound 1H-Pyrido[3,4-b]indole-1-carboxylicacid, 2,3,4,9-tetrahydro-1-methyl- (CAS No. 6543-83-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridoindole core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications in neurological disorders and metabolic diseases, aligning with current trends in precision medicine and targeted therapies.
One of the most searched questions about this compound revolves around its synthesis and derivatives. Scientists often explore methods to optimize its production, given its relevance in medicinal chemistry. The presence of a carboxylic acid functional group in its structure also opens doors for further modifications, enabling the creation of novel analogs with enhanced bioactivity. This adaptability is crucial for addressing modern challenges in drug resistance and personalized treatment strategies.
In recent years, the demand for small-molecule inhibitors has surged, and 1H-Pyrido[3,4-b]indole-1-carboxylicacid derivatives have shown promise in this domain. For instance, its potential role in modulating enzyme activity or receptor binding has been a hot topic in academic forums. This aligns with the growing interest in AI-driven drug design, where computational models predict the efficacy of such compounds before lab synthesis.
Another area of interest is the compound’s pharmacokinetic properties. Researchers frequently investigate its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its viability as a therapeutic agent. Given the rise of bioavailability as a key metric in drug development, understanding these aspects is critical for both academia and industry.
From an industrial perspective, 6543-83-5 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce environmental impact, manufacturers are exploring eco-friendly routes to produce this compound. This trend resonates with global efforts to align chemical production with the United Nations Sustainable Development Goals (SDGs).
In summary, 1H-Pyrido[3,4-b]indole-1-carboxylicacid, 2,3,4,9-tetrahydro-1-methyl- (CAS No. 6543-83-5) represents a versatile and scientifically significant molecule. Its applications span from drug discovery to material science, making it a focal point for interdisciplinary research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing health and environmental challenges of our time.
6543-83-5 (1H-Pyrido[3,4-b]indole-1-carboxylicacid, 2,3,4,9-tetrahydro-1-methyl-) Related Products
- 1214332-11-2(4-Cyano-2,5-dibromopyridine)
- 1187931-00-5(2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride)
- 2026616-53-3(Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-4-methyl-)
- 1822678-08-9(2-(2,4-Dimethylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one)
- 76006-11-6(7-CHLORO-1H-PYRAZOLO[3,4-C]PYRIDINE)
- 1950586-56-7(1-Pyrenyl Potassium Sulfate)
- 1805379-74-1(2-Bromo-3-(difluoromethyl)-6-nitropyridine-5-acetonitrile)
- 1892907-55-9(5-amino-1-cyclobutyl-1H-pyrazole-4-carboxylic acid)
- 1251613-28-1(4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide)
- 855474-56-5(butyl(hexan-2-yl)amine)
